3-[(4-acetylphenyl)amino]-1-(2-furyl)-1-propanone

• IUPAC Name: 3-(4-acetylanilino)-1-(furan-2-yl)propan-1-one
• InChI: InChI=1S/C15H15NO3/c1-11(17)12-4-6-13(7-5-12)16-9-8-14(18)15-3-2-10-19-15/h2-7,10,16H,8-9H2,1H3
• InChI Key: SUOCBARLTXDNMV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NCCC(=O)C2=CC=CO2
• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol

Description

3-[(4-acetylphenyl)amino]-1-(2-furyl)-1-propanone, also known as Furfurylidenepropanone, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has a unique molecular structure that makes it suitable for use in a wide range of scientific research applications.

Mechanism of Action

The mechanism of action of 3-[(4-acetylphenyl)amino]-1-(2-furyl)-1-propanone is not well understood. However, it is believed that the compound may act by inhibiting certain enzymes or proteins involved in various biological processes. Further research is required to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[(4-acetylphenyl)amino]-1-(2-furyl)-1-propanone are also not well understood. However, studies have shown that the compound may have cytotoxic effects on cancer cells and may also have antibacterial and antifungal properties. Further research is required to determine the exact biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4-acetylphenyl)amino]-1-(2-furyl)-1-propanone in lab experiments include its unique molecular structure, which makes it suitable for use in various scientific research applications. The compound is also relatively easy to synthesize and can be obtained in high yields. However, the limitations of using this compound include its potential toxicity and the need for further research to determine its exact mechanism of action and biochemical and physiological effects.

Future Directions

There are several future directions for research on 3-[(4-acetylphenyl)amino]-1-(2-furyl)-1-propanone. One direction is to investigate the compound's potential as a fluorescent probe for the detection of metal ions in biological systems. Another direction is to explore the compound's potential as a starting material for the synthesis of new pharmaceutical compounds with improved efficacy and reduced toxicity. Additionally, further research is required to elucidate the exact mechanism of action and biochemical and physiological effects of this compound.

Scientific Research Applications

3-[(4-acetylphenyl)amino]-1-(2-furyl)-1-propanone has a wide range of scientific research applications. It has been used as a starting material for the synthesis of various pharmaceutical compounds, such as antitumor agents, antifungal agents, and anti-inflammatory agents. The compound has also been used as a ligand in coordination chemistry and as a fluorescent probe for the detection of metal ions in biological systems.